Cas no 1159812-90-4 (7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]p yridine)

• Product Name: 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]p yridine
• CAS No: 1159812-90-4
• MF: C₇H₃BrF₃N₃
• MW: 266.02
• MDL: MFCD12400859
• CID: 5457308
• PubChem ID: 116990085
• Update Time: 2025-11-02

7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]p yridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]p yridine
• 7-bromo-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridine
• G18878
• EN300-8675792
• Z1269128096
• 7-Bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• 1159812-90-4

• MDL： MFCD12400859
• Inchi： 1S/C7H3BrF3N3/c8-4-1-2-14-5(3-4)12-6(13-14)7(9,10)11/h1-3H
• InChI Key： GPDJRRPBYFGYDL-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=NN1C=CC(Br)=C2

Computed Properties

• Exact Mass: 264.94624g/mol
• Monoisotopic Mass: 264.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]p yridine

Comprehensive Guide to 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1159812-90-4)

7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1159812-90-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazolopyridine family, known for its versatile applications in drug discovery and material science. With its unique structural features, including a bromine substituent and a trifluoromethyl group, this molecule offers exceptional reactivity and potential for diverse synthetic modifications.

The growing interest in 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine is driven by its role as a key intermediate in the development of novel bioactive molecules. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors, a hot topic in oncology and inflammation research. The compound's ability to modulate enzyme activity makes it a valuable candidate for designing next-generation therapeutics.

From a chemical perspective, 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine exhibits remarkable stability and solubility properties. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (bromine) groups creates a unique electronic environment that influences its reactivity patterns. This characteristic has made it a subject of numerous computational chemistry studies, particularly in quantitative structure-activity relationship (QSAR) analyses, which are currently trending in drug design optimization.

The synthesis of 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact - a crucial consideration in modern chemical manufacturing. The compound's CAS No. 1159812-90-4 serves as a unique identifier in chemical databases, facilitating research collaboration and patent protection.

In the pharmaceutical industry, derivatives of 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine are being explored for their potential in addressing drug-resistant infections, a major global health concern. The compound's scaffold has shown promise in overcoming microbial resistance mechanisms, particularly when combined with modern structure-based drug design techniques. This application aligns with current research priorities in antimicrobial development.

The agrochemical sector has also shown interest in 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine derivatives for developing new generation crop protection agents. With increasing demand for sustainable agriculture solutions, researchers are investigating how modifications to this core structure can yield compounds with improved selectivity and reduced environmental persistence. The trifluoromethyl group, in particular, is known to enhance the biological activity of many agrochemicals.

Analytical characterization of 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for quality control in production and for understanding the compound's molecular interactions. The increasing accessibility of these analytical tools has accelerated research on this and related compounds.

From a commercial perspective, the market for 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine is expanding as its potential applications become more apparent. Custom synthesis providers and specialty chemical manufacturers are seeing growing demand for this compound, particularly from pharmaceutical companies engaged in fragment-based drug discovery. The compound's unique properties make it valuable for building diverse chemical libraries.

Recent patent literature reveals an upward trend in filings related to 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine derivatives, particularly in areas of central nervous system disorders and metabolic diseases. This reflects the broad therapeutic potential of this chemical scaffold and its relevance to addressing current healthcare challenges. Researchers are particularly interested in how the bromine substitution pattern influences biological activity.

Safety considerations for handling 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. The compound's stability profile makes it suitable for various research applications without requiring specialized handling procedures.

Future research directions for 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine include exploring its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) technology, two rapidly developing areas in medicinal chemistry. The compound's versatile reactivity makes it an attractive building block for these innovative approaches to drug development.

In conclusion, 7-bromo-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1159812-90-4) represents a valuable chemical entity with wide-ranging applications in life sciences research. Its unique structural features and reactivity profile continue to inspire novel research directions, particularly in addressing current challenges in healthcare and agriculture. As synthetic methodologies advance and biological screening technologies improve, the importance of this compound and its derivatives is likely to grow significantly in the coming years.